N,N'-(2,4,6-trimethyl-1,3-phenylene)bis(2,2,2-trifluoroacetamide)

• IUPAC Name: 2,2,2-trifluoro-N-[2,4,6-trimethyl-3-[(2,2,2-trifluoroacetyl)amino]phenyl]acetamide
• InChI: InChI=1S/C13H12F6N2O2/c1-5-4-6(2)9(21-11(23)13(17,18)19)7(3)8(5)20-10(22)12(14,15)16/h4H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: UTDKOLNDSDCXML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1NC(=O)C(F)(F)F)C)NC(=O)C(F)(F)F)C
• Molecular Formula: C13H12F6N2O2
• Molecular Weight: 342.24 g/mol

Description

N,N'-(2,4,6-trimethyl-1,3-phenylene)bis(2,2,2-trifluoroacetamide), commonly known as TMTFA, is a chemical compound that has been extensively studied for its potential use in scientific research. TMTFA is a fluorinated amide that has been shown to have a wide range of applications in various fields of research, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The exact mechanism of action of TMTFA is not fully understood, but it is believed to interact with specific amino acid residues in proteins, leading to changes in their conformation and activity. TMTFA has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
TMTFA has been shown to have a wide range of biochemical and physiological effects, depending on the specific application and concentration used. In some cases, TMTFA has been shown to induce cell death in cancer cells, while in other cases, it has been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of TMTFA is its strong fluorescence properties, which make it a useful tool for studying various biological processes. However, one limitation of TMTFA is that it can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are many potential future directions for research on TMTFA. One area of interest is the development of new fluorescent probes based on TMTFA that can be used to study specific biological processes. Another area of interest is the use of TMTFA as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease. Overall, TMTFA is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

TMTFA can be synthesized using a simple one-pot reaction between 2,4,6-trimethylphenylamine and trifluoroacetic anhydride. The reaction is typically carried out in the presence of a catalyst, such as boron trifluoride etherate, and yields a high purity product that can be easily isolated and purified.

Scientific Research Applications

TMTFA has been extensively studied for its potential use as a fluorescent probe in biological and biochemical assays. The compound has been shown to exhibit strong fluorescence properties, making it a useful tool for studying various biological processes, such as protein-protein interactions and enzyme activity.